N-[(cyclopentylamino)carbonothioyl]-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(cyclopentylcarbamothioyl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C15H19N3O4S/c1-2-22-13-8-7-10(9-12(13)18(20)21)14(19)17-15(23)16-11-5-3-4-6-11/h7-9,11H,2-6H2,1H3,(H2,16,17,19,23)
• InChI Key: YSQNAGIVDNCZDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2CCCC2)[N+](=O)[O-]
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

N-[(cyclopentylamino)carbonothioyl]-4-ethoxy-3-nitrobenzamide, commonly known as CP-31398, is a small molecule that has gained significant attention in the field of cancer research due to its potential therapeutic applications. CP-31398 has been shown to have a promising mechanism of action, which makes it a potential candidate for cancer therapy.

Scientific Research Applications

Bioactivation and DNA Interaction

N-[(cyclopentylamino)carbonothioyl]-4-ethoxy-3-nitrobenzamide and its derivatives have been studied for their bioactivation and interaction with DNA. Knox et al. (1991) discovered that the hydroxylamine form of a similar compound, CB 1954, can produce DNA-DNA interstrand crosslinks, crucial for its cytotoxicity against cancer cells (Knox et al., 1991).

Antibacterial Properties

Saeed et al. (2010) synthesized and characterized nickel and copper metal complexes of a related compound, N-(R-carbamothioyl)-4-nitrobenzamide, revealing its potential antibacterial efficacy, particularly against specific bacterial strains (Saeed et al., 2010).

Crystal Structure Analysis

The crystal structure of similar compounds, like N-[(1-Hydroxy-3-phenylpropan-(R,S)-2-yl)carbamothioyl]-3-nitrobenzamide, has been studied, providing insights into their molecular conformation and potential interactions (Zong & Wang, 2009).

Chemotherapeutic Potential

Research on compounds like 4-iodo-3-nitrobenzamide, which share structural similarities, suggests potential in tumor cell cytotoxicity and apoptosis induction, highlighting their possible application in cancer therapy (Mendeleyev et al., 1995).

Organometallic Chemistry Applications

The cyclometalated complexes of derivatives like N-methoxy-4-nitrobenzamide have been synthesized, indicating applications in organometallic chemistry and catalysis (Zhou et al., 2018).